Cas no 18494-82-1 (2H-Pyran, tetrahydro-2-[(4-methoxyphenyl)methoxy]-)

2H-Pyran, tetrahydro-2-[(4-methoxyphenyl)methoxy]- Properties

Names and Identifiers

• 2H-Pyran, tetrahydro-2-[(4-methoxyphenyl)methoxy]-
• 2-[(4-methoxyphenyl)methoxy]oxane
• 4-MeOC6H4CH2OTHP
• 4-methoxybenzyl tetrahydropyranyl ether
• DTXSID80453893
• 2-((4-methoxybenzyl)oxy)tetrahydro-2h-pyran
• SCHEMBL8321396
• 18494-82-1
• +Expand

• InChIKey： MHAGMPHUTYYYAT-UHFFFAOYSA-N
• Inchi： InChI=1S/C13H18O3/c1-14-12-7-5-11(6-8-12)10-16-13-4-2-3-9-15-13/h5-8,13H,2-4,9-10H2,1H3
• SMILES： COC1=CC=C(C=C1)COC2CCCCO2

Computed Properties

• Exact Mass: 222.12600
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Rotatable Bond Count: 4
• Monoisotopic Mass: 222.125594432g/mol
• Heavy Atom Count: 16
• Complexity: 188
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Topological Polar Surface Area: 27.7Ų

Experimental Properties

• LogP: 2.73840
• PSA: 27.69000